Cas no 952970-81-9 (N-{5-(3,4-dimethoxyphenyl)-1,2-oxazol-3-ylmethyl}-1-benzofuran-2-carboxamide)

• Product Name: N-{5-(3,4-dimethoxyphenyl)-1,2-oxazol-3-ylmethyl}-1-benzofuran-2-carboxamide
• CAS No: 952970-81-9
• MF: C₂₁H₁₈N₂O₅
• MW: 378.378025531769
• CID: 6602450
• PubChem ID: 16867330
• Update Time: 2025-06-09

N-{5-(3,4-dimethoxyphenyl)-1,2-oxazol-3-ylmethyl}-1-benzofuran-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-{5-(3,4-dimethoxyphenyl)-1,2-oxazol-3-ylmethyl}-1-benzofuran-2-carboxamide
• F2493-0877
• N-((5-(3,4-dimethoxyphenyl)isoxazol-3-yl)methyl)benzofuran-2-carboxamide
• 952970-81-9
• N-[[5-(3,4-dimethoxyphenyl)-1,2-oxazol-3-yl]methyl]-1-benzofuran-2-carboxamide
• N-{[5-(3,4-dimethoxyphenyl)-1,2-oxazol-3-yl]methyl}-1-benzofuran-2-carboxamide
• AKOS024651844

• Inchi： 1S/C21H18N2O5/c1-25-17-8-7-14(9-19(17)26-2)18-11-15(23-28-18)12-22-21(24)20-10-13-5-3-4-6-16(13)27-20/h3-11H,12H2,1-2H3,(H,22,24)
• InChI Key： GBDXACQHXWCEBD-UHFFFAOYSA-N
• SMILES： O1C2=CC=CC=C2C=C1C(NCC1C=C(C2=CC=C(OC)C(OC)=C2)ON=1)=O

Computed Properties

• Exact Mass: 378.12157168g/mol
• Monoisotopic Mass: 378.12157168g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 533
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 86.7Ų

Additional information on N-{5-(3,4-dimethoxyphenyl)-1,2-oxazol-3-ylmethyl}-1-benzofuran-2-carboxamide

N-{5-(3,4-dimethoxyphenyl)-1,2-oxazol-3-ylmethyl}-1-benzofuran-2-carboxamide and Its Significance in Modern Chemical Biology

N-{5-(3,4-dimethoxyphenyl)-1,2-oxazol-3-ylmethyl}-1-benzofuran-2-carboxamide (CAS No. 952970-81-9) is a sophisticated organic compound that has garnered significant attention in the field of chemical biology due to its unique structural features and potential biological activities. This compound belongs to a class of molecules that integrate oxazole and benzofuran moieties, which are known for their broad spectrum of biological interactions. The presence of dimethoxyphenyl and carboxamide functional groups further enhances its pharmacological relevance, making it a subject of intense research interest.

The structural framework of N-{5-(3,4-dimethoxyphenyl)-1,2-oxazol-3-ylmethyl}-1-benzofuran-2-carboxamide is characterized by a benzofuran core linked to an oxazole ring through a methylene group. This configuration allows for multiple possible interactions with biological targets, including enzymes and receptors. The dimethoxyphenyl group introduces hydrophobicity and electronic properties that can modulate binding affinities, while the carboxamide moiety provides a site for hydrogen bonding and ionic interactions. Such features make this compound a promising candidate for drug discovery and development.

In recent years, there has been a surge in research focused on the development of novel therapeutic agents derived from heterocyclic compounds. Among these, oxazole and benzofuran derivatives have shown remarkable potential in various therapeutic areas, including cancer, inflammation, and neurodegenerative diseases. The compound N-{5-(3,4-dimethoxyphenyl)-1,2-oxazol-3-ylmethyl}-1-benzofuran-2-carboxamide is no exception and has been studied for its potential pharmacological effects.

One of the most compelling aspects of this compound is its ability to interact with biological targets in a selective manner. The oxazole ring, in particular, has been extensively studied for its role as a bioisostere for other heterocyclic systems. This property allows N-{5-(3,4-dimethoxyphenyl)-1,2-oxazol-3-ylmethyl}-1-benzofuran-2-carboxamide to mimic the behavior of other molecules while offering unique advantages in terms of solubility and metabolic stability. These characteristics are crucial for the development of drugs that can be effectively administered and utilized by the body.

Recent studies have begun to explore the potential applications of N-{5-(3,4-dimethoxyphenyl)-1,2-oxazol-3-ylmethyl}-1-benzofuran-2-carboxamide in the treatment of various diseases. For instance, researchers have investigated its effects on enzymes involved in cancer cell proliferation. The compound has been found to exhibit inhibitory activity against certain kinases, which are key players in tumor growth and progression. This finding suggests that N-{5-(3,4-dimethoxyphenyl)-1,2-oxazol-3-ylmethyl}-1-benzofuran-2-carboxamide could serve as a lead compound for the development of novel anticancer therapies.

In addition to its potential anticancer properties, N-{5-(3,4-dimethoxyphenyl)-1,2-oxazol-3-ylmethyl}-1-benzofuran-2-carboxamide has also shown promise in the field of inflammation research. Chronic inflammation is a hallmark of many diseases, including autoimmune disorders and cardiovascular conditions. Studies have demonstrated that this compound can modulate inflammatory pathways by interacting with specific receptors and enzymes. By doing so, it may help to reduce inflammation and alleviate associated symptoms.

The synthesis of N-{5-(3,4-dimethoxyphenyl)-1,2-oxazol-3-ylmethyl}-1-benzofuran-2-carboxamide represents another area of significant interest. The multi-step synthetic route involves careful manipulation of functional groups to achieve the desired structure. Researchers have optimized various reaction conditions to improve yield and purity, ensuring that the final product meets the stringent requirements for biological testing. Advances in synthetic methodologies have made it possible to produce this compound on a larger scale, facilitating further research and development.

The pharmacokinetic properties of N-{5-(3,4-dimethoxyphenyl)-1,2-oxazol-3-ylmethyl}-1-benzofuran-2-carboxamide are also critical factors in its potential therapeutic applications. Studies have shown that this compound exhibits good oral bioavailability and moderate metabolic stability. These properties are essential for ensuring that the drug reaches its target site in effective concentrations and remains active long enough to exert its desired effects.

In conclusion, N-{5-(3,4-dimethoxyphenyl)-1,2-oxazol-3-ylmethyl}-1-benzofuran-2-carboxamide (CAS No. 952970-81-9) is a structurally complex and biologically relevant compound with significant potential in drug discovery and development. Its unique combination of functional groups and favorable pharmacokinetic properties make it an attractive candidate for further research. As our understanding of biological systems continues to evolve，this compound will likely play an important role in the development of novel therapeutic agents for various diseases.